![molecular formula C8H7ClN2O B1360819 3-Chloro-5-methoxy-1H-indazole CAS No. 885519-28-8](/img/structure/B1360819.png)
3-Chloro-5-methoxy-1H-indazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Chloro-5-methoxy-1H-indazole” is a chemical compound that belongs to the class of indazoles . Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Synthesis Analysis
The synthesis of 1H-indazole, which is the core structure of “this compound”, has been explored through various methods . These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular formula of “this compound” is C8H7ClN2O . The structure of this compound includes an indazole core, which is a bicyclic compound consisting of fused benzene and pyrazole rings .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of indazoles, including “this compound”, have been studied extensively . These reactions often involve the formation of C–N and N–N bonds, and can be catalyzed by transition metals .Scientific Research Applications
Organic Synthesis and Chemical Reactions :
- The Davis-Beirut reaction involves 3-alkoxy-2H-indazoles, including 3-methoxy-2H-indazole, to yield diverse sets of N(1),N(2)-disubstituted-1H-indazolones. These are then used for further chemical diversification (Conrad et al., 2011).
- Photolysis studies of indazoles, including methoxy-substituted ones, in acidic solutions have shown the formation of various benzaldehydes and acetophenones, indicating potential applications in photochemistry and organic synthesis (Georgarakis et al., 1971).
Crystal Structure Analysis :
- Research on the crystal structure of 7-methoxy-1H-indazole, which is structurally related to 3-Chloro-5-methoxy-1H-indazole, reveals insights into its molecular interactions and hydrogen-bonding patterns. Such studies are crucial in understanding the properties of these compounds (Sopková-de Oliveira Santos et al., 2002).
Chemical Derivatization and Applications :
- Derivatives of 3-chloro-1H-indazole have been synthesized and investigated for their potential applications, such as the synthesis of indazoloindazolone, and various functionalization reactions (Ardakani et al., 1983).
Medicinal Chemistry :
- Synthesis and structure-activity relationships of indazole arylsulfonamides, including methoxy-substituted indazoles, have been explored for their potential as human CCR4 antagonists, highlighting the importance of these compounds in drug discovery (Procopiou et al., 2013).
Corrosion Inhibition :
- Triazole derivatives, closely related to indazole compounds, have been synthesized and studied as corrosion inhibitors for mild steel, providing insights into the potential use of indazole derivatives in materials science and corrosion control (Li et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-5-methoxy-2H-indazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O/c1-12-5-2-3-7-6(4-5)8(9)11-10-7/h2-4H,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDJXBUPCNXRHCN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(NN=C2C=C1)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60646302 |
Source
|
Record name | 3-Chloro-5-methoxy-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60646302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885519-28-8 |
Source
|
Record name | 3-Chloro-5-methoxy-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60646302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.